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Compound of Interest

Compound Name:
O-

octylhydroxylamine;hydrobromide

CAS No.: 65920-22-1

Cat. No.: B15442825

Get Quote

Executive Summary
O-Octylhydroxylamine hydrobromide (CAS: Analogous to 155633-54-8/5663-93-4 series) is a

specialized alkoxyamine salt widely utilized as a linker in bioconjugation, a reagent in oxime

ligation, and a building block in pharmaceutical synthesis.[1]

Unlike simple inorganic salts, this molecule exhibits amphiphilic behavior. It possesses a

hydrophilic ionic head group (

) and a lipophilic octyl tail (

).[1] This duality dictates a complex solubility landscape where the compound behaves as a
cationic surfactant. While highly soluble in polar protic solvents, its solubility in non-polar
organic solvents is negligible unless the salt is converted to its free base or specific cosolvent
systems are employed.

This guide provides a definitive analysis of its solubility, thermodynamic drivers, and practical

handling protocols for laboratory applications.
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Physicochemical Profile
To understand the solubility, one must analyze the competing forces within the crystal lattice

and the solvent interactions.

Feature Description Impact on Solubility

Cationic Head

Creates high lattice energy;

demands high-dielectric

solvents (Water, MeOH) for

dissociation.[1]

Anion
Bromide (

)

A "softer," larger ion than

chloride.[1] Increases solubility

in organic solvents (like DCM)

compared to HCl salts due to

lower charge density.

Lipophilic Tail
Octyl (

)

Provides Van der Waals

interactions. Resists water

solubility (hydrophobic effect)

and promotes solubility in

alcohols/chlorinated solvents.

Solubility Landscape
The following data categorizes solvent compatibility based on the "Like Dissolves Like"

principle, modified by the surfactant nature of the octyl chain.

Table 1: Solubility Assessment by Solvent Class[1]
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Solvent Class Specific Solvents Solubility Rating Technical Notes

Polar Protic
Water, Methanol,

Ethanol
High

Primary solvents.[1]

The ionic head group

dominates. In water, it

may foam due to

surfactant properties.

Polar Aprotic DMSO, DMF, DMAc High

Excellent for stock

solutions (>100 mM).

Breaks the crystal

lattice effectively.

Chlorinated
Dichloromethane

(DCM), Chloroform
Moderate

Critical Distinction:

Unlike short-chain

salts (e.g., O-ethyl),

the C8 chain allows

partial solubility in

DCM, especially if

slightly warmed or if

the HBr ion pair is

"tight."

Ethers
Diethyl Ether, THF,

MTBE
Low / Insoluble

The salt precipitates

immediately. Used as

an anti-solvent for

recrystallization.

Hydrocarbons
Hexane, Heptane,

Toluene
Insoluble

Completely

incompatible with the

salt form. Used to

wash away non-polar

impurities.
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Expert Insight: If your application requires high solubility in non-polar solvents (e.g., Toluene or

Hexane), you must perform a "free-basing" step to convert the hydrobromide salt to the neutral

O-octylhydroxylamine oil.

Mechanistic Visualization: Solvation Dynamics
The following diagram illustrates the solvation decision process and the molecular interactions

driving solubility.

Polar Solvents (MeOH, Water)

Non-Polar Solvents (Hexane, Ether)

Intermediates (DCM, Chloroform)

O-Octylhydroxylamine
Hydrobromide (Solid)

Ion-Dipole Interaction
(Solvation Shell forms)

High Dielectric

Lattice Energy >
Solvation Energy

Low Dielectric

Inverted Micelle /
Ion Pairing

Lipophilic Tail Interaction

Full Dissolution
(Clear Solution)

Precipitation
(Suspension)

Partial Solubility
(Colloidal or Clear)

Click to download full resolution via product page

Figure 1: Solvation thermodynamics of O-octylhydroxylamine hydrobromide.[1] The competition

between the ionic head group and the octyl tail determines the phase behavior.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
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Use this protocol to validate solubility for a specific solvent batch.[1]

Preparation: Weigh 50 mg of O-octylhydroxylamine hydrobromide into a pre-weighed 4 mL

glass vial.

Addition: Add the target solvent in 100 µL increments at 25°C.

Agitation: Vortex for 30 seconds after each addition. Sonication (35 kHz) may be used to

break crystal aggregates.

Observation:

Soluble: Solution becomes clear and colorless.

Insoluble: Visible particles settle or float.

Swelling:[1] Gel-like formation indicates partial interaction (common in DCM).[1]

Calculation: If 50 mg dissolves in 0.5 mL, solubility is

.

Protocol B: Recrystallization (Purification)
The standard method to purify the salt from synthesis impurities.

Dissolution: Dissolve crude O-octylhydroxylamine hydrobromide in the minimum amount of

warm Ethanol (40–50°C).

Filtration: Filter while warm to remove insoluble mechanical impurities.

Precipitation: Slowly add Diethyl Ether or Hexane (Anti-solvent) dropwise to the stirring

ethanol solution until a persistent cloudiness appears.

Crystallization: Cool the mixture to 4°C (fridge) or -20°C (freezer) for 4–12 hours.

Collection: Filter the white crystals using a Buchner funnel/vacuum filtration. Wash with cold

Hexane.
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Drying: Dry under high vacuum (< 1 mbar) to remove residual solvent.

Protocol C: Free-Basing (For Non-Polar Applications)
Required if the reagent must be dissolved in Toluene or Hexane for a reaction.[1]

Partition: Suspend the hydrobromide salt in Dichloromethane (DCM).

Neutralization: Add an equal volume of Saturated Aqueous Sodium Bicarbonate (

) or 1M NaOH.

Extraction: Shake vigorously. The free amine (neutral oil) will migrate into the DCM layer.

Separation: Collect the organic (DCM) layer.

Drying: Dry over Anhydrous Magnesium Sulfate (

), filter, and evaporate.

Result: You now have O-octylhydroxylamine (Free Base), which is miscible with Hexane,

Toluene, and Ether.

Workflow Visualization: Handling & Usage
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Figure 2: Operational workflow for selecting the correct handling procedure based on the target

solvent system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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